N,N,O-Tridesmethyl Diltiazem
N,N,O-Tridesmethyl Diltiazem
A metabolite of Diltiazem
Brand Name:
Vulcanchem
CAS No.:
159734-23-3
VCID:
VC0194532
InChI:
InChI=1S/C19H20N2O4S/c1-12(22)25-17-18(13-6-8-14(23)9-7-13)26-16-5-3-2-4-15(16)21(11-10-20)19(17)24/h2-9,17-18,23H,10-11,20H2,1H3/t17-,18+/m1/s1
SMILES:
CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN)C3=CC=C(C=C3)O
Molecular Formula:
C19H20N2O4S
Molecular Weight:
372.44
N,N,O-Tridesmethyl Diltiazem
CAS No.: 159734-23-3
Impurities
VCID: VC0194532
Molecular Formula: C19H20N2O4S
Molecular Weight: 372.44
Purity: > 95%
| CAS No. | 159734-23-3 |
|---|---|
| Product Name | N,N,O-Tridesmethyl Diltiazem |
| Molecular Formula | C19H20N2O4S |
| Molecular Weight | 372.44 |
| IUPAC Name | [(2S,3S)-5-(2-aminoethyl)-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate |
| Standard InChI | InChI=1S/C19H20N2O4S/c1-12(22)25-17-18(13-6-8-14(23)9-7-13)26-16-5-3-2-4-15(16)21(11-10-20)19(17)24/h2-9,17-18,23H,10-11,20H2,1H3/t17-,18+/m1/s1 |
| SMILES | CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN)C3=CC=C(C=C3)O |
| Description | A metabolite of Diltiazem |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (2S,3S)-3-(Acetyloxy)-5-(2-aminoethyl)-2,3-dihydro-2-(4-hydroxyphenyl)-1,5-benzothiazepin-4(5H)-one; (2S-cis)-3-(Acetyloxy)-5-(2-aminoethyl)-2,3-dihydro-2-(4-hydroxyphenyl)-1,5-benzothiazepin-4(5H)-one |
| PubChem Compound | 71752721 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume